Cas no 1804497-74-2 (5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole)
![5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole structure](https://ossimg.kuujia.com/scimg/1804500/1804497-74-2x500.png)
1804497-74-2 structure
Product Name:5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole
CAS No:1804497-74-2
MF:C9H8FNOS
MW:197.22932434082
CID:4818336
Update Time:2023-08-19
5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole
-
- Inchi： 1S/C9H8FNOS/c1-13-9-11-7-4-6(5-10)2-3-8(7)12-9/h2-4H,5H2,1H3
- InChI Key： UOEKMPPRPHMJJT-UHFFFAOYSA-N
- SMILES： S(C)C1=NC2C=C(CF)C=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- XLogP3: 2.8
- Topological Polar Surface Area: 51.3
5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004618-250mg |
5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole |
1804497-74-2 | 98% | 250mg |
$744.13 | 2022-04-02 | |
| Alichem | A081004618-500mg |
5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole |
1804497-74-2 | 98% | 500mg |
$1,029.95 | 2022-04-02 | |
| Alichem | A081004618-1g |
5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole |
1804497-74-2 | 98% | 1g |
$1,752.61 | 2022-04-02 |
5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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